Cas no 62070-05-7 (2-Butenethioamide, 3-(hexadecylamino)-N-phenyl-)

• Product name: 2-Butenethioamide, 3-(hexadecylamino)-N-phenyl-
• CAS No: 62070-05-7
• MF: C₂₆H₄₄N₂S
• MW: 416.705965995789
• CID: 1635846

2-Butenethioamide, 3-(hexadecylamino)-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Butenethioamide, 3-(hexadecylamino)-N-phenyl-

• Inchi： 1S/C26H44N2S/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-19-22-27-24(2)23-26(29)28-25-20-17-16-18-21-25/h16-18,20-21,23,27H,3-15,19,22H2,1-2H3,(H,28,29)
• InChI Key： OEBIVXPUFAFUDY-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1)(=S)C=C(NCCCCCCCCCCCCCCCC)C

Computed Properties

• Exact Mass: 416.32282

Experimental Properties

• Density: 0.969±0.06 g/cm3(Predicted)
• Melting Point: 80-82 °C
• Boiling Point: 519.0±52.0 °C(Predicted)
• PSA: 24.06
• pka: 10.97±0.70(Predicted)